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Compound of Interest

Compound Name: 4-Chloro-1,2-dimethoxybenzene

Cat. No.: B092193

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloroveratrole, also known as 4-chloro-1,2-dimethoxybenzene, is a halogenated aromatic
ether. Its structural features, including the chlorinated benzene ring and the presence of two
methoxy groups, make it a compound of interest in various chemical and pharmaceutical
research areas. This technical guide provides a detailed overview of the physical and chemical
properties of 4-Chloroveratrole, along with experimental protocols and an exploration of its
reactivity and potential biological significance.

Physical and Chemical Properties

The fundamental physical and chemical properties of 4-Chloroveratrole are summarized in the
tables below. These properties are crucial for its handling, characterization, and application in
experimental settings.

Table 1: General and Physical Properties of 4-Chloroveratrole
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Property

Value

Reference

Chemical Name

4-Chloro-1,2-

dimethoxybenzene

[1]

4-Chloroveratrole, 1-Chloro-

Synonyms 1
ynony 3,4-dimethoxybenzene s
CAS Number 16766-27-1 [1]
Molecular Formula CsHoCIO2 [1]
Molecular Weight 172.61 g/mol [1]
Not explicitly found, but related
Appearance compounds are often colorless
liquids or solids.
Melting Point Not explicitly found.
Boiling Point Not explicitly found.
Density Not explicitly found.
Expected to be soluble in
Solubility organic solvents and have low

solubility in water.

Table 2: Spectroscopic and Computational Data for 4-Chloroveratrole

Property Value Reference
InChl=1S/C8H9CIO2/c1-10-7-
InChl 4-3-6(9)5-8(7)11-2/h3-5H,1- [1]
2H3
RXJCXGJIKIZARAW-
InChlKey [1]
UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)Cl)OC [1]
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Experimental Protocols

Detailed experimental procedures are essential for the accurate determination of the physical
properties of a compound. Below are generalized protocols that can be adapted for 4-
Chloroveratrole.

Synthesis of 4-Chloroveratrole

A plausible synthetic route to 4-Chloroveratrole involves the chlorination of veratrole (1,2-

dimethoxybenzene).

Workflow for the Synthesis of 4-Chloroveratrole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092193#4-chloroveratrole-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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